Methyl 2-[(chloroacetyl)amino]-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(2-chloroacetyl)amino]-4,5-dihydrobenzo[g][1]benzothiole-3-carboxylate
• InChI: InChI=1S/C16H14ClNO3S/c1-21-16(20)13-11-7-6-9-4-2-3-5-10(9)14(11)22-15(13)18-12(19)8-17/h2-5H,6-8H2,1H3,(H,18,19)
• InChI Key: IUBVVMJSDJUYBT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCC3=CC=CC=C32)NC(=O)CCl
• Molecular Formula: C16H14ClNO3S
• Molecular Weight: 335.8 g/mol

Description

Methyl 2-[(chloroacetyl)amino]-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate is a chemical compound that has been extensively studied in scientific research. It is a member of the naphtho[1,2-b]thiophene family, which is known for its potential therapeutic applications.

Scientific Research Applications

Carcinogenicity and Toxicity Studies

Studies have investigated the structural impact and potential carcinogenicity of compounds similar to Methyl 2-[(chloroacetyl)amino]-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxylate. For instance, the thiophene analogues of benzidine and 4-aminobiphenyl have been synthesized and evaluated for potential carcinogenicity. These compounds were assessed using the Salmonella reverse-mutation assay and the cell-transformation assay, indicating potential carcinogenicity. However, the chemical and biological behavior of these compounds suggests doubts about their capability to induce tumors in vivo (Ashby et al., 1978).

Flavor Chemistry in Foods

In the context of flavor chemistry, the formation and degradation of branched aldehydes from amino acids, related to the compound , have been extensively studied. These aldehydes are significant flavor compounds in various foods. Understanding the pathways of their formation and degradation in food products is crucial for controlling the levels of these compounds, which can impact food flavor (Smit et al., 2009).

Synthesis and Structural Analysis

The synthesis and structural properties of novel substituted compounds, including those similar to this compound, have been explored. These studies provide insights into the reaction mechanisms and the conformation of the observed products, which are critical for understanding the chemical behavior and potential applications of these compounds (Issac & Tierney, 1996).

Mechanism of Action

Target of Action

Many compounds with similar structures are known to interact with various proteins or enzymes in the body. The specific targets can vary widely depending on the exact structure and properties of the compound .

Mode of Action

The compound might interact with its target by binding to a specific site, which could inhibit the target’s activity or alter its function. This interaction is often dependent on the compound’s chemical structure and the nature of the target .

Biochemical Pathways

The compound could affect various biochemical pathways depending on its target. For example, if the target is an enzyme involved in a specific metabolic pathway, the compound could potentially disrupt that pathway and affect the production of certain molecules in the body .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would determine how it is taken up by the body, where it is distributed, how it is metabolized, and how it is eliminated. These properties can greatly affect the compound’s bioavailability and overall effects .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects. These effects could range from changes in cellular function to potential therapeutic effects or toxicities .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, certain conditions might enhance or inhibit the compound’s ability to interact with its target .